N-(4-fluoro-2-methylphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide

• IUPAC Name: N-(4-fluoro-2-methylphenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C18H15FN2O2/c1-11-10-14(19)8-9-15(11)20-18(22)16-12(2)23-21-17(16)13-6-4-3-5-7-13/h3-10H,1-2H3,(H,20,22)
• InChI Key: MYXXGSFTRVBISF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC(=O)C2=C(ON=C2C3=CC=CC=C3)C
• Molecular Formula: C18H15FN2O2
• Molecular Weight: 310.3 g/mol

Description

N-(4-fluoro-2-methylphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide, also known as FMISO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medical imaging and cancer treatment. FMISO is a member of the isoxazolecarboxamide family and is a derivative of 2-nitroimidazole.

Mechanism of Action

N-(4-fluoro-2-methylphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide's mechanism of action involves the reduction of the nitro group to an amino group under hypoxic conditions. The resulting amino group can then form covalent bonds with macromolecules in the cell, leading to the accumulation of N-(4-fluoro-2-methylphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide in hypoxic cells.
Biochemical and Physiological Effects:
N-(4-fluoro-2-methylphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide has been shown to have minimal toxicity and is rapidly eliminated from the body. However, it can cause mild to moderate side effects, such as nausea, vomiting, and headache. N-(4-fluoro-2-methylphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide's biochemical and physiological effects are primarily related to its hypoxia imaging properties, which allow for the detection of hypoxic regions in tumors.

Advantages and Limitations for Lab Experiments

N-(4-fluoro-2-methylphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide's hypoxia imaging properties make it a valuable tool for studying tumors and their response to treatment. It can help identify hypoxic regions in tumors, which can aid in the development of targeted therapies. However, N-(4-fluoro-2-methylphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide's use is limited to PET imaging, which can be expensive and time-consuming.
List of

Future Directions

1. Development of new hypoxia imaging agents with improved sensitivity and specificity.
2. Investigation of the relationship between hypoxia and tumor aggressiveness.
3. Evaluation of N-(4-fluoro-2-methylphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide's potential in monitoring the response to cancer treatment.
4. Development of new therapeutic strategies that target hypoxic regions in tumors.
5. Investigation of N-(4-fluoro-2-methylphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide's potential in other areas of medical imaging, such as cardiovascular disease.
6. Development of new methods for the synthesis of N-(4-fluoro-2-methylphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide and other isoxazolecarboxamide derivatives.
7. Investigation of N-(4-fluoro-2-methylphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide's potential in combination with other imaging agents for improved diagnosis and treatment of cancer.
8. Evaluation of N-(4-fluoro-2-methylphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide's potential in preclinical studies for the development of new cancer therapies.
9. Investigation of N-(4-fluoro-2-methylphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide's potential in other areas of medical research, such as neuroscience and infectious diseases.
10. Development of new imaging techniques that can provide real-time information about hypoxic regions in tumors.

Synthesis Methods

N-(4-fluoro-2-methylphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide is synthesized through a multistep process starting from 2-nitroimidazole. The process involves the conversion of 2-nitroimidazole to 4-fluoro-2-methylphenyl-3-nitro-5-phenylisoxazole, followed by the reduction of the nitro group to an amino group. The final step involves the reaction of the amino group with a carboxylic acid to form the carboxamide.

Scientific Research Applications

N-(4-fluoro-2-methylphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide has been extensively studied for its application in medical imaging, specifically in positron emission tomography (PET) imaging. N-(4-fluoro-2-methylphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide is a hypoxia imaging agent, which means it can selectively bind to hypoxic cells, i.e., cells that have low oxygen levels. Hypoxic cells are typically found in solid tumors and are resistant to radiation and chemotherapy. N-(4-fluoro-2-methylphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide PET imaging can, therefore, provide valuable information about the hypoxic regions of tumors, which can help in the diagnosis and treatment of cancer.